3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene

• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene
• InChI: InChI=1S/C10H16N4/c1-3-11-9-10-12-4-2-6-14(10)8-7-13(9)5-1/h1-8H2
• InChI Key: ITZPAVHMIBTWCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C2C3=NCCCN3CCN2C1

Description

3,7,10,14-tetrazatricyclo[84002,7]tetradeca-1(14),2-diene is a heterocyclic compound with a unique structure that includes four nitrogen atoms within a tricyclic framework

Preparation Methods

The synthesis of 3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene typically involves multi-step reactions starting from simpler organic compounds. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, often using catalysts and controlled environments to ensure consistency and efficiency.

Chemical Reactions Analysis

3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like selenium dioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents for these reactions include halogens and organometallic compounds.

Scientific Research Applications

3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in the study of enzyme mechanisms and protein-ligand interactions.

Industry: Used in the development of new materials with specific properties, such as conductivity or catalytic activity.

Mechanism of Action

The mechanism of action of 3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene involves its interaction with molecular targets through its nitrogen atoms. These interactions can lead to the formation of stable complexes with metals or other molecules, influencing various biochemical pathways and processes.

Comparison with Similar Compounds

Similar compounds to 3,7,10,14-tetrazatricyclo[8.4.0.02,7]tetradeca-1(14),2-diene include:

4,5,9,10-Tetraazaphenanthrene: Another heterocyclic compound with four nitrogen atoms, but with a different structural arrangement.

3,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-triene: A compound with a similar tricyclic structure but with fewer nitrogen atoms.

5,12-Diselena-3,4,13,14-tetraazatricyclo-[9.3.0.02,6]tetradeca-3,13-diene: A compound that includes selenium atoms in addition to nitrogen, offering different chemical properties and reactivity.

These comparisons highlight the uniqueness of 3,7,10,14-tetrazatricyclo[840